![molecular formula C11H11NO2S2 B4268052 methyl 2-(1,3-benzothiazol-2-ylthio)propanoate CAS No. 55359-97-2](/img/structure/B4268052.png)
methyl 2-(1,3-benzothiazol-2-ylthio)propanoate
Overview
Description
Methyl 2-(1,3-benzothiazol-2-ylthio)propanoate (MBTP) is a chemical compound that has been widely used in scientific research for its unique properties and potential applications. MBTP is a thiazole-based compound that has been synthesized through various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of methyl 2-(1,3-benzothiazol-2-ylthio)propanoate is not fully understood, but it has been reported to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), matrix metalloproteinases (MMPs), and β-amyloid (Aβ) aggregation. It has also been reported to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects
methyl 2-(1,3-benzothiazol-2-ylthio)propanoate has been reported to exhibit various biochemical and physiological effects, including the inhibition of COX-2 activity, which is responsible for the production of prostaglandins that promote inflammation. It has also been reported to inhibit the activity of MMPs, which are involved in the degradation of extracellular matrix proteins and play a role in cancer invasion and metastasis. methyl 2-(1,3-benzothiazol-2-ylthio)propanoate has also been reported to inhibit Aβ aggregation, which is a hallmark of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Methyl 2-(1,3-benzothiazol-2-ylthio)propanoate has several advantages for lab experiments, including its high purity and yield, as well as its potential applications in various fields. However, it also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on methyl 2-(1,3-benzothiazol-2-ylthio)propanoate, including its potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. Further studies are also needed to fully understand its mechanism of action and potential side effects, as well as its applications in other fields, such as materials science and environmental science.
Conclusion
In conclusion, methyl 2-(1,3-benzothiazol-2-ylthio)propanoate is a thiazole-based compound that has been widely used in scientific research for its unique properties and potential applications. It can be synthesized through various methods and has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. Its mechanism of action is not fully understood, but it has been reported to inhibit the activity of various enzymes and proteins. methyl 2-(1,3-benzothiazol-2-ylthio)propanoate has several advantages for lab experiments, but also has some limitations. There are several future directions for research on methyl 2-(1,3-benzothiazol-2-ylthio)propanoate, including its potential as a drug candidate and its applications in other fields.
Scientific Research Applications
Methyl 2-(1,3-benzothiazol-2-ylthio)propanoate has been widely used in scientific research due to its potential applications in various fields. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. methyl 2-(1,3-benzothiazol-2-ylthio)propanoate has also been used as a fluorescent probe for the detection of metal ions and as a potential drug candidate for the treatment of Alzheimer's disease.
properties
IUPAC Name |
methyl 2-(1,3-benzothiazol-2-ylsulfanyl)propanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2S2/c1-7(10(13)14-2)15-11-12-8-5-3-4-6-9(8)16-11/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFADSZGZEXEZIB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)SC1=NC2=CC=CC=C2S1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201269297 | |
Record name | Methyl 2-(2-benzothiazolylthio)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201269297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(1,3-benzothiazol-2-ylsulfanyl)propanoate | |
CAS RN |
55359-97-2 | |
Record name | Methyl 2-(2-benzothiazolylthio)propanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55359-97-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-(2-benzothiazolylthio)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201269297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.